Cas no 1602347-93-2 (Heptane, 4-(chloromethyl)-1-(ethylthio)-)
Heptane, 4-(chloromethyl)-1-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 4-(chloromethyl)-1-(ethylthio)-
-
- Inchi: 1S/C10H21ClS/c1-3-6-10(9-11)7-5-8-12-4-2/h10H,3-9H2,1-2H3
- InChI Key: NXMNIYWNLUVQNZ-UHFFFAOYSA-N
- SMILES: C(SCC)CCC(CCl)CCC
Heptane, 4-(chloromethyl)-1-(ethylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-675476-0.05g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 0.05g |
$888.0 | 2025-03-13 | |
| Enamine | EN300-675476-0.1g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 0.1g |
$930.0 | 2025-03-13 | |
| Enamine | EN300-675476-0.25g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 0.25g |
$972.0 | 2025-03-13 | |
| Enamine | EN300-675476-0.5g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 0.5g |
$1014.0 | 2025-03-13 | |
| Enamine | EN300-675476-1.0g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 1.0g |
$1057.0 | 2025-03-13 | |
| Enamine | EN300-675476-2.5g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 2.5g |
$2071.0 | 2025-03-13 | |
| Enamine | EN300-675476-5.0g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 5.0g |
$3065.0 | 2025-03-13 | |
| Enamine | EN300-675476-10.0g |
4-(chloromethyl)-1-(ethylsulfanyl)heptane |
1602347-93-2 | 95.0% | 10.0g |
$4545.0 | 2025-03-13 |
Heptane, 4-(chloromethyl)-1-(ethylthio)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Heptane, 4-(chloromethyl)-1-(ethylthio)-
Research Briefing on Heptane, 4-(chloromethyl)-1-(ethylthio)- and Related Compound 1602347-93-2 in Chemical Biomedicine
Recent advancements in chemical biomedicine have highlighted the significance of specialized organic compounds such as Heptane, 4-(chloromethyl)-1-(ethylthio)- and the structurally related compound 1602347-93-2. These molecules have garnered attention due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on their chemical properties, biological activities, and potential industrial applications.
Heptane, 4-(chloromethyl)-1-(ethylthio)-, a sulfur-containing organic compound, has been investigated for its role as an intermediate in the synthesis of more complex pharmaceutical agents. Recent studies have explored its reactivity and potential as a building block for antimicrobial and anticancer compounds. Meanwhile, 1602347-93-2, a compound with a similar functional group arrangement, has shown promise in early-stage pharmacological studies, particularly in modulating enzyme activity relevant to inflammatory diseases.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Heptane, 4-(chloromethyl)-1-(ethylthio)- derivatives and their subsequent evaluation as inhibitors of bacterial efflux pumps. The research team reported a significant reduction in multidrug resistance in Gram-negative bacteria when treated with these derivatives, suggesting a potential pathway for addressing antibiotic resistance. The study also noted the compound's favorable pharmacokinetic properties, including stability in physiological conditions.
Regarding compound 1602347-93-2, recent preclinical investigations have focused on its interaction with protein kinases involved in autoimmune disorders. A Nature Chemical Biology publication (2024) detailed the compound's selective inhibition of JAK3 kinase while sparing related isoforms, indicating potential for developing targeted therapies with reduced side effects. The research employed advanced crystallographic techniques to elucidate the molecular basis of this selectivity.
From an industrial perspective, both compounds have attracted attention for their scalability in production. A 2024 chemical engineering report highlighted an optimized synthetic route for Heptane, 4-(chloromethyl)-1-(ethylthio)- that achieves 85% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale manufacturing of sulfur-containing intermediates.
Future research directions identified in the literature include further exploration of structure-activity relationships for these compounds, particularly in modifying the ethylthio moiety to enhance target specificity. Additionally, several research groups are investigating the potential of these compounds as scaffolds for developing PROTACs (proteolysis targeting chimeras), a promising approach in targeted protein degradation therapies.
In conclusion, Heptane, 4-(chloromethyl)-1-(ethylthio)- and compound 1602347-93-2 represent valuable chemical entities in biomedical research with demonstrated potential in addressing current therapeutic challenges. Continued investigation of these compounds and their derivatives may yield important contributions to drug discovery pipelines, particularly in areas of infectious diseases and immune modulation.
1602347-93-2 (Heptane, 4-(chloromethyl)-1-(ethylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)